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For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Orange 33, identified by the CAS number 6507-77-3 and Colour Index number
24780, is a synthetic dye belonging to the double azo class of compounds.[1][2] Its molecular
structure features two azo groups (-N=N-), which are responsible for its characteristic reddish-
orange color.[1][3] Primarily utilized in the textile industry for dyeing protein fibers such as wool
and silk, as well as polyamides, it also finds applications in coloring paper, hemp, sisal, leather,
and straw.[1][2][3] This guide provides a comprehensive technical overview of C.l. Acid
Orange 33, encompassing its chemical and physical properties, a representative synthesis
protocol, analytical methodologies, and available toxicological data.

Chemical and Physical Properties

C.l. Acid Orange 33 is a golden-orange powder with good solubility in water, forming a golden-
orange solution.[4] It also has some solubility in ethanol.[4] The color of its aqueous solution is
sensitive to pH changes, turning orange upon the addition of hydrochloric acid and yellow-
brown with the addition of a thick sodium hydroxide solution.[1][2] In concentrated sulfuric acid,
it appears orange, and this color is retained upon dilution.[1][4]

Table 1: Chemical Identifiers and Properties of C.l. Acid Orange 33
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Property Value Reference(s)
CAS Number 6507-77-3 [1112]
C.I. Number 24780 [1][2]
Molecular Formula C34H28N4Na20sS:2 [11[2]
Molecular Weight 730.72 g/mol [1112]
Chemical Class Double Azo Dye [1][2]
Appearance Golden-orange powder [4]
disodium 7-hydroxy-8-[[4-[1-[4-
[(4-
IUPAC Name hydroxyphenyl)azolphenyllcycl  [5]
ohexyl]phenyllazo]naphthalene
-1,3-disulfonate
Table 2: Physicochemical Data of C.I. Acid Orange 33
Parameter Value Reference(s)

Solubility in Water

Soluble (forms a golden-

orange solution)

[1]14]

Solubility in Ethanol

Has solubility (forms a golden-

orange solution)

[1]14]

Color in Conc. H2S04

Orange

[1]14]

Color in Ag. HCI

Orange

[1]14]

Color in Conc. NaOH

Yellow-brown

[1]14]

Table 3: Fastness Properties of C.I. Acid Orange 33 on Wool
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Property Fading Stain Reference(s)

Light Fastness (ISO) 4-5 - [6]

Soaping 3-4 3-4 [6]

Perspiration Fastness 3 3 [6]

Oxygen Bleaching 4 - [6]

Fastness to Seawater  4-5 - [6]
Synthesis

The manufacturing process for C.lI. Acid Orange 33 involves a multi-step chemical synthesis.
The core of the synthesis is the creation of a bis-diazonium salt from a diamine, which is then
coupled with two different coupling components.

General Manufacturing Method

The synthesis of C.l. Acid Orange 33 is achieved through the double nitriding (diazotization) of
1,1-Bis(4-aminophenyl)cyclohexane. This resulting bis-diazonium salt is then sequentially
coupled with 7-Hydroxynaphthalene-1,3-disulfonic acid (G acid) and phenol.[1][2][4]
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Figure 1: General synthesis workflow for C.I. Acid Orange 33.

Representative Experimental Protocol for a Bis-Azo Dye

While a detailed, publicly available protocol specifically for C.I. Acid Orange 33 is scarce, the
following is a representative procedure for the synthesis of a similar bis-azo dye derived from a
diamine, which illustrates the key steps. This protocol is for the synthesis of a p-disazo-
bis(bisphenol) dye and should be adapted by a qualified chemist for the synthesis of C.l. Acid
Orange 33.[7]

Materials:
e p-Phenylenediamine

e Hydrochloric acid (HCI), 2.0 M solution
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Sodium nitrite (NaNOz2), 1.0 M solution

Bisphenol A

Sodium hydroxide (NaOH), 2.0 M solution

Ice bath

Procedure:

» Diazotization of the Diamine:
o Dissolve 2.00 g of p-phenylenediamine in 30.00 mL of 2.00 M HCI solution in a beaker.
o Cool the mixture to 0-5°C in an ice bath with continuous stirring.

o Slowly add 50.00 mL of a cold 1.00 M NaNO: solution drop-wise to the diamine solution
while maintaining the temperature between 0-5°C and stirring continuously for 15 minutes.
This forms the tetrazonium salt solution.

o Preparation of the Coupler Solution:
o Dissolve 1.98 g of bisphenol Ain 25.00 mL of 2.00 M NaOH solution.
e Coupling Reaction:

o Add the cold tetrazonium salt solution drop-wise to the bisphenol A solution with vigorous
stirring.

o Continue to stir the reaction mixture vigorously for one hour.

o Allow the mixture to stand overnight to ensure complete reaction.
« Isolation and Purification:

o Filter the resulting precipitate.

o Wash the precipitate with water.
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o Dry the purified dye product.

Analytical Methods

The primary analytical method for the quantitative determination of C.I. Acid Orange 33 is UV-
Visible spectrophotometry, owing to its strong absorbance in the visible region.

UV-Visible Spectrophotometry

The concentration of C.I. Acid Orange 33 in agueous solutions can be determined by
measuring its absorbance at its wavelength of maximum absorbance (Amax). For C.I. Acid
Orange 33, a Amax of 600 nm has been reported in the context of adsorption studies.[8]

Representative Experimental Protocol for UV-Vis Analysis:

Equipment and Materials:

UV-Visible Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

C.l. Acid Orange 33 standard

Deionized water

Volumetric flasks and pipettes
Procedure:
e Preparation of Stock Solution:

o Accurately weigh a known mass of C.l. Acid Orange 33 standard and dissolve it in a
known volume of deionized water in a volumetric flask to prepare a stock solution of a
specific concentration (e.g., 100 mg/L).

e Preparation of Standard Solutions:

o Perform serial dilutions of the stock solution to prepare a series of standard solutions with
decreasing concentrations (e.g., 50, 25, 10, 5, 1 mg/L).
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e Determination of Amax:

o Using one of the standard solutions, scan the absorbance from approximately 400 nm to
800 nm to determine the wavelength of maximum absorbance (Amax).

e Calibration Curve:

o Measure the absorbance of each standard solution at the determined Amax.

o Plot a graph of absorbance versus concentration to create a calibration curve. The curve
should be linear and pass through the origin, in accordance with the Beer-Lambert law.

o Sample Analysis:

o Measure the absorbance of the unknown sample at the Amax.

o Determine the concentration of C.l. Acid Orange 33 in the sample by interpolating its
absorbance value on the calibration curve or using the equation of the line from the linear
regression of the calibration data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.researchgate.net/figure/Synthesis-of-bis-azo-compounds-1-6-Bis-azo-bilesiklerinin-sentezi1-6_fig1_373250536
https://pubmed.ncbi.nlm.nih.gov/32780997/
https://pubmed.ncbi.nlm.nih.gov/32780997/
http://www.dergi-fytronix.com/index.php/jmed/article/download/201/225
https://www.industrialchemicals.gov.au/sites/default/files/NA461%20Public%20Report%20PDF.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2854858/
https://storage.imrpress.com/imr/journal/FBL/article/494466/1752774358571.pdf
https://www.tsijournals.com/articles/application-of-bisphenol-as-a-coupler-in-the-synthesis-of-azo-dyes-and-its-assessments-on-vegetable-tanned-leather.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9975690/
https://www.benchchem.com/product/b3029409#c-i-acid-orange-33-cas-number-6507-77-3
https://www.benchchem.com/product/b3029409#c-i-acid-orange-33-cas-number-6507-77-3
https://www.benchchem.com/product/b3029409#c-i-acid-orange-33-cas-number-6507-77-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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